Cas no 1293323-97-3 ((2-Bromo-4-methylphenyl)methanamine hydrochloride)

• Product Name: (2-Bromo-4-methylphenyl)methanamine hydrochloride
• CAS No: 1293323-97-3
• MF: C₈H₁₁BrClN
• MW: 236.536640405655
• CID: 4582137
• Update Time: 2025-07-24

(2-Bromo-4-methylphenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-bromo-4-methylphenyl)methanamine hydrochloride
• W19042
• (2-bromo-4-methylphenyl)methanamine;hydrochloride
• Benzenemethanamine, 2-bromo-4-methyl-, hydrochloride (1:1)
• (2-Bromo-4-methylphenyl)methanamine hydrochloride

• Inchi： 1S/C8H10BrN.ClH/c1-6-2-3-7(5-10)8(9)4-6;/h2-4H,5,10H2,1H3;1H
• InChI Key： RRLXVHPXCYAATN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1CN.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 105
• Topological Polar Surface Area: 26

Additional information on (2-Bromo-4-methylphenyl)methanamine hydrochloride

Comprehensive Overview of (2-Bromo-4-methylphenyl)methanamine hydrochloride (CAS No. 1293323-97-3)

(2-Bromo-4-methylphenyl)methanamine hydrochloride (CAS No. 1293323-97-3) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, characterized by its bromine and methyl functional groups, serves as a critical intermediate in the development of novel bioactive molecules. Its unique structural features make it a valuable building block for medicinal chemistry and drug discovery, particularly in the design of central nervous system (CNS) targeting agents and enzyme inhibitors.

The growing interest in small molecule therapeutics has propelled the demand for (2-Bromo-4-methylphenyl)methanamine hydrochloride. Researchers frequently explore its applications in high-throughput screening (HTS) and structure-activity relationship (SAR) studies. Recent trends in AI-driven drug design have further highlighted its relevance, as computational models often prioritize halogenated aromatic amines for their binding affinity and metabolic stability. This aligns with the industry's focus on precision medicine and personalized therapies.

From a synthetic perspective, 1293323-97-3 exhibits remarkable versatility. Its hydrochloride salt form enhances solubility, facilitating reactions in aqueous or polar solvents—a key advantage for green chemistry initiatives. The compound's electron-withdrawing bromo group enables selective cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig animations, which are pivotal for constructing complex heterocyclic scaffolds. These properties resonate with the pharmaceutical industry's shift toward sustainable synthesis and atom-efficient methodologies.

Quality control of (2-Bromo-4-methylphenyl)methanamine hydrochloride adheres to stringent Good Manufacturing Practice (GMP) standards, with analytical techniques like HPLC, NMR, and mass spectrometry ensuring batch-to-batch consistency. This reliability supports its integration into automated synthesis platforms—a topic gaining traction in lab automation forums. Additionally, its stability under controlled conditions makes it suitable for long-term storage, addressing logistical challenges in global chemical supply chains.

Emerging applications include its use in proteolysis-targeting chimeras (PROTACs) development, where researchers leverage its aromatic core to design E3 ligase binders. This connects to the trending search term "targeted protein degradation," reflecting the compound's relevance in cutting-edge biopharmaceutical research. Furthermore, its structural motif appears in studies exploring allosteric modulators for G-protein-coupled receptors (GPCRs)—a hot topic in neuroscience drug development.

Environmental and safety profiles of 1293323-97-3 comply with REACH and OSHA guidelines, with proper handling protocols minimizing risks. The compound's low ecotoxicity aligns with the green chemistry principles increasingly demanded by regulatory bodies. This aspect frequently surfaces in searches about "environmentally benign reagents" and "sustainable pharmaceutical intermediates," demonstrating its alignment with industry priorities.

In summary, (2-Bromo-4-methylphenyl)methanamine hydrochloride represents a convergence of synthetic utility, research applicability, and regulatory compliance. Its role in advancing next-generation therapeutics and compatibility with modern synthetic platforms ensures its continued importance in chemical and pharmaceutical innovation. As the field evolves toward fragment-based drug design and computational chemistry, this compound will likely maintain its status as a cornerstone in medicinal chemistry toolkits.